![molecular formula C6H14ClNO B1379237 (1-Ethylazetidin-3-yl)methanol hydrochloride CAS No. 1803606-02-1](/img/structure/B1379237.png)
(1-Ethylazetidin-3-yl)methanol hydrochloride
Overview
Description
Molecular Structure Analysis
The molecular structure of “(1-Ethylazetidin-3-yl)methanol hydrochloride” can be represented by the InChI code:1S/C6H13NO.ClH/c1-2-7-3-6(4-7)5-8;/h6,8H,2-5H2,1H3;1H
. This code provides a unique representation of the compound’s molecular structure. Physical And Chemical Properties Analysis
“(1-Ethylazetidin-3-yl)methanol hydrochloride” is an oil at room temperature . Its exact physical and chemical properties, such as melting point, boiling point, and solubility, are not specified in the literature I retrieved.Scientific Research Applications
Novel Rearrangements and Synthesis Techniques :
- Chiral 3-oxazolidinylazetidin-2-ones were studied for their novel rearrangements, revealing a stereospecific yield involving a gamma-lactone as a key intermediate. This points to potential applications in synthetic chemistry for complex molecular structures (Ojima & Pei, 1992).
- Another study described the stereoselective synthesis of orthogonally protected 2,3-disubstituted morpholines, highlighting a cascade reaction process that could be relevant for similar compounds like (1-Ethylazetidin-3-yl)methanol hydrochloride (Marlin, 2017).
Catalytic Applications :
- Enantiopure N-(ferrocenylmethyl)azetidin-2-yl(diphenyl)methanol, a related compound, was evaluated for catalytic asymmetric addition of organozinc reagents to aldehydes, achieving high enantioselectivity. This suggests potential catalytic applications for similar azetidine derivatives (Wang et al., 2008).
Antioxidant and Antimicrobial Activities :
- Research on edible fruits extracted in methanol, which may contain related compounds, demonstrated significant antioxidant capacity. Such findings could suggest antioxidant potential for (1-Ethylazetidin-3-yl)methanol hydrochloride (Einbond et al., 2004).
- Novel pyrazole derivatives, synthesized from ethyl 4-amino-3-(4-chlorophenyl)-pyrazol-5-carboxylate, showed antimicrobial and anticancer activities, indicating potential biomedical applications for related azetidine derivatives (Hafez et al., 2016).
Chemical Stability and Interaction Studies :
- Studies on the stability of vinclozolin in the presence of methanol and ethanol revealed insights into the chemical stability of compounds with similar structures, potentially applicable to (1-Ethylazetidin-3-yl)methanol hydrochloride (Clark, 1983).
Bioactive Potentials :
- Secondary metabolites from mollusks, extracted using ethyl acetate-methanol, were studied for their antioxidant and anti-inflammatory activities. This suggests that (1-Ethylazetidin-3-yl)methanol hydrochloride could have similar bioactive potentials (Chakraborty & Joy, 2019).
Safety And Hazards
The safety data sheet (SDS) for “(1-Ethylazetidin-3-yl)methanol hydrochloride” indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
(1-ethylazetidin-3-yl)methanol;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO.ClH/c1-2-7-3-6(4-7)5-8;/h6,8H,2-5H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VSJBHSMWIKFBJU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CC(C1)CO.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1-Ethylazetidin-3-yl)methanol hydrochloride |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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